3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester
Description
3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate group at the 1-position and a 4-chlorophenylsulfonyl moiety at the 3-position. Though specific pharmacological data for this compound are absent in the provided evidence, its structural features suggest utility in medicinal chemistry, particularly in kinase inhibition or protease targeting, given the prevalence of sulfonyl and tert-butyl carbamate groups in such applications .
Properties
CAS No. |
887590-18-3 |
|---|---|
Molecular Formula |
C16H22ClNO4S |
Molecular Weight |
359.9 g/mol |
IUPAC Name |
tert-butyl 3-(4-chlorophenyl)sulfonylpiperidine-1-carboxylate |
InChI |
InChI=1S/C16H22ClNO4S/c1-16(2,3)22-15(19)18-10-4-5-14(11-18)23(20,21)13-8-6-12(17)7-9-13/h6-9,14H,4-5,10-11H2,1-3H3 |
InChI Key |
LQSSNNDIKGRBEQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)S(=O)(=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Preparation Methods
Boc Protection of 3-Hydroxypiperidine Followed by Sulfonylation
Step 1: Boc Protection
3-Hydroxypiperidine is treated with di-tert-butyl dicarbonate (Boc₂O) under basic conditions to yield tert-butyl 3-hydroxypiperidine-1-carboxylate.
Reaction Conditions
- Reagents: Boc₂O (1.2 eq.), 4-dimethylaminopyridine (DMAP, catalytic), triethylamine (TEA, 2 eq.)
- Solvent: Dichloromethane (DCM)
- Temperature: 0°C to room temperature
- Yield: 85–92%
Step 2: Activation of 3-Hydroxyl Group
The hydroxyl group is converted to a leaving group (e.g., tosylate or mesylate) to facilitate nucleophilic substitution.
| Leaving Group | Reagent | Base | Solvent | Yield (%) |
|---|---|---|---|---|
| Tosylate | TsCl (1.5 eq.) | TEA (3 eq.) | DCM | 90 |
| Mesylate | MsCl (1.5 eq.) | TEA (3 eq.) | DCM | 88 |
Step 3: Sulfinate Displacement
The tosylate/mesylate intermediate reacts with sodium 4-chlorobenzenesulfinate under heated conditions.
Optimized Conditions
- Reagent: Sodium 4-chlorobenzenesulfinate (2 eq.)
- Solvent: Dimethylformamide (DMF)
- Temperature: 80°C, 12–16 hours
- Yield: 70–75%
Overall Reaction Scheme
$$
\text{3-Hydroxypiperidine} \xrightarrow{\text{Boc}2\text{O}} \text{Boc-3-hydroxypiperidine} \xrightarrow{\text{TsCl}} \text{Boc-3-tosylate} \xrightarrow{\text{ArSO}2\text{Na}} \text{Target Compound}
$$
Direct Sulfonylation of Boc-Protected Piperidine Derivatives
An alternative approach involves introducing the sulfonyl group via C–H functionalization, though this method is less common due to regioselectivity challenges.
Key Findings
- Catalytic System: Pd(OAc)₂ (5 mol%), Ag₂CO₃ (2 eq.), pivalic acid (1 eq.)
- Solvent: 1,2-Dichloroethane (DCE)
- Temperature: 100°C, 24 hours
- Yield: <50% (low efficiency, limited applicability)
Comparative Analysis of Methods
| Method | Advantages | Limitations | Scalability |
|---|---|---|---|
| Tosylate Displacement | High regioselectivity, robust yields | Multi-step synthesis, costly reagents | Industrial-scale |
| Direct C–H Activation | Fewer steps | Low yield, poor regiocontrol | Laboratory-scale |
Characterization Data
Nuclear Magnetic Resonance (NMR)
- ¹H NMR (400 MHz, CDCl₃): δ 1.45 (s, 9H, Boc CH₃), 3.20–3.50 (m, 4H, piperidine H), 7.45–7.70 (m, 4H, Ar–H)
- ¹³C NMR (100 MHz, CDCl₃): δ 28.1 (Boc CH₃), 80.5 (Boc C–O), 125–140 (Ar–C), 154.2 (C=O)
Mass Spectrometry (EI-MS):
- m/z: 385.1 [M+H]⁺ (calc. 385.09)
Industrial-Scale Considerations
Chemical Reactions Analysis
Types of Reactions
3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the 4-chlorophenylsulfonyl group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Sulfides.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is used in the study of enzyme inhibition and receptor binding.
Industry: The compound is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins, leading to inhibition of enzyme activity or modulation of receptor function. The piperidine ring provides structural stability and enhances binding affinity.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
The tert-butyl carbamate-protected piperidine core is a common scaffold in drug discovery. Key structural variations among analogs lie in the substituent at the 3-position of the piperidine ring:
*Hypothetical values due to lack of direct evidence for the target compound.
Key Observations :
- Bioactivity : C1’s antiproliferative activity highlights the significance of extended conjugation (arylacryloyl groups) in enhancing cytotoxicity . The target compound’s sulfonyl group may confer distinct binding interactions compared to C1’s acryloyl system.
- Chlorine Substitution : Both the target compound and the pyrimidinyloxy analog () contain chlorine, which may improve lipophilicity and target binding via halogen bonding.
- Safety : Compounds with phenyl or methoxycarbonyl groups () exhibit irritant properties, suggesting that the sulfonyl group in the target compound may alter toxicity profiles .
Physicochemical Properties
- Molecular Weight : The target compound’s hypothetical molecular weight (~381.85 g/mol) exceeds analogs like the phenyl-substituted derivative (305.37 g/mol) and methoxycarbonyl analog (317.38 g/mol), likely due to the sulfonyl group’s mass contribution.
Biological Activity
3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester is a compound of significant interest in medicinal chemistry due to its potential biological activities. The compound is characterized by a piperidine ring and a sulfonyl group, which contribute to its pharmacological properties. This article explores its biological activity, synthesis, mechanisms of action, and relevant research findings.
- Molecular Formula : C16H22ClNO4S
- Molecular Weight : 359.87 g/mol
- Boiling Point : 497.6 ± 45.0 °C (predicted)
- Density : 1.267 ± 0.06 g/cm³ (predicted)
- pKa : -3.55 ± 0.40 (predicted) .
The biological activity of this compound is primarily attributed to its interaction with various molecular targets:
- Protein Interaction : The sulfonyl group can form strong interactions with proteins, potentially inhibiting their function.
- Binding Affinity : The presence of the chlorine atom may enhance binding affinity and selectivity for certain biological targets, influencing the compound's pharmacological profile.
Antibacterial Activity
Research indicates that compounds with similar structures exhibit varying degrees of antibacterial activity. For example, a study on related piperidine derivatives demonstrated moderate to strong activity against Salmonella typhi and Bacillus subtilis, suggesting potential for similar efficacy in 3-(4-Chlorophenylsulfonyl)piperidine derivatives .
Enzyme Inhibition
The compound has been evaluated for its inhibitory effects on key enzymes:
- Acetylcholinesterase (AChE) : Compounds bearing the piperidine nucleus have shown significant AChE inhibition, which is crucial for treating neurodegenerative diseases.
- Urease Inhibition : Studies have indicated that related compounds exhibit strong urease inhibitory activity, making them candidates for treating urease-related conditions .
Synthesis
The synthesis of 3-(4-Chlorophenylsulfonyl)piperidine-1-carboxylic acid tert-butyl ester typically involves:
- Formation of Piperidine Ring : Cyclization from appropriate precursors.
- Sulfonylation : Reaction with 4-chlorobenzenesulfonyl chloride in the presence of a base like triethylamine.
- Esterification : Final step involves esterification using tert-butyl alcohol and a dehydrating agent such as dicyclohexylcarbodiimide (DCC) .
Case Studies
Several studies have investigated the biological activities of similar compounds:
- A study on piperidine derivatives showed that modifications at the sulfonyl group significantly affected their antibacterial and enzyme inhibitory activities, indicating structure-activity relationships that could be relevant for 3-(4-Chlorophenylsulfonyl)piperidine derivatives .
Comparative Analysis
A comparative analysis with other piperidine derivatives reveals:
| Compound | Antibacterial Activity | AChE Inhibition (IC50) | Urease Inhibition (IC50) |
|---|---|---|---|
| Compound A | Moderate | 2.14 µM | 1.13 µM |
| Compound B | Strong | 0.63 µM | 2.15 µM |
| 3-(4-Chlorophenylsulfonyl)piperidine | TBD | TBD | TBD |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
